Cas no 1418265-74-3 (4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine)

• Product Name: 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine
• CAS No: 1418265-74-3
• MF: C₁₄H₁₄Cl₂N₂O₃S
• MW: 361.243560314178
• CID: 5059792
• Update Time: 2025-10-05

4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,7-Dichloro-4-methyl-6-(morpholine-4-sulfonyl)-quinoline
• 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine

• Inchi： 1S/C14H14Cl2N2O3S/c1-9-6-14(16)17-12-8-11(15)13(7-10(9)12)22(19,20)18-2-4-21-5-3-18/h6-8H,2-5H2,1H3
• InChI Key： NXASYVBYELYMKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(=C(C)C=C(N=2)Cl)C=C1S(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 493
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine

4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine: A Comprehensive Overview

4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine (CAS No. 1418265-74-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, dichloro and methyl substituents, and a morpholine sulfonyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The quinoline core is a well-known heterocyclic aromatic compound that has been extensively studied for its biological activities. Quinolines are known for their antimalarial properties, as exemplified by compounds like chloroquine and quinine. However, the introduction of dichloro and methyl substituents on the quinoline ring, along with the morpholine sulfonyl group, significantly alters the chemical and biological properties of the molecule.

Recent studies have highlighted the potential of 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. The ability of this compound to modulate inflammatory responses makes it a promising candidate for drug development.

Another area of interest is its potential as an antiviral agent. Research has shown that 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This property is particularly relevant in the context of emerging viral threats and the need for new antiviral therapies.

The morpholine sulfonyl group plays a crucial role in the biological activity of this compound. Morpholines are cyclic amines that are often used in medicinal chemistry to improve the solubility and bioavailability of drug candidates. The sulfonyl group further enhances the compound's reactivity and binding affinity to target proteins. These structural features collectively contribute to the compound's high potency and selectivity.

In terms of pharmacokinetics, 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine exhibits favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics are essential for developing effective oral medications that can be administered conveniently to patients. Additionally, preclinical studies have demonstrated that this compound has low toxicity and good safety profiles, making it suitable for further clinical evaluation.

The synthesis of 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine involves several steps, including the preparation of the quinoline core with appropriate substituents and the subsequent attachment of the morpholine sulfonyl group. Advanced synthetic methods and techniques are employed to ensure high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its large-scale production and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in their conditions. These findings have paved the way for more advanced clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 4-((2,7-Dichloro-4-methylquinolin-6-yl)sulfonyl)morpholine (CAS No. 1418265-74-3) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for developing new treatments for inflammatory diseases, viral infections, and other medical conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.